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Compound of Interest

Compound Name: (S)-Alpine borane

Cat. No.: B1589228 Get Quote

(S)-Alpine-Borane®, a registered trademark of Merck KGaA, Darmstadt, Germany, is a chiral

reducing agent synthesized from (-)-α-pinene. This sterically hindered organoborane is

particularly effective for the asymmetric reduction of aldehydes and certain ketones. A thorough

spectroscopic analysis is essential for confirming its identity, purity, and structural integrity. This

guide provides an in-depth overview of the spectroscopic techniques used to characterize (S)-
Alpine borane, tailored for researchers, scientists, and professionals in drug development.

Molecular Structure and Properties
(S)-Alpine borane, systematically named B-Isopinocampheyl-9-borabicyclo[3.3.1]nonane,

possesses the chemical formula C₁₈H₃₁B and a molecular weight of 258.25 g/mol . It is a

pyrophoric liquid, necessitating careful handling under an inert atmosphere.

Property Value

Chemical Formula C₁₈H₃₁B

Molecular Weight 258.25 g/mol

Appearance Colorless liquid

Density 0.947 g/mL at 25 °C

Boiling Point >55 °C

CAS Number 42371-63-1
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone technique for the structural elucidation of (S)-Alpine
borane. Due to the presence of ¹H, ¹³C, and ¹¹B nuclei, a comprehensive NMR analysis

provides detailed insights into the molecular framework. Given that organoboranes are often

air-sensitive, all NMR samples must be prepared under an inert atmosphere (e.g., argon or

nitrogen) using dry, deuterated solvents.

¹H NMR Spectroscopy
The ¹H NMR spectrum of (S)-Alpine borane is expected to be complex due to the numerous

protons in the isopinocampheyl and 9-BBN moieties. The signals will appear in the aliphatic

region, typically between 0.5 and 2.5 ppm.

Expected ¹H NMR Data (in CDCl₃):

Chemical Shift (δ, ppm) Multiplicity Assignment

~0.8 - 2.2 Multiplets
Protons of the
isopinocampheyl and 9-
BBN frameworks

| Specific peaks for methyl groups | Singlets or doublets | -CH₃ groups of the isopinocampheyl

moiety |

¹³C NMR Spectroscopy
The ¹³C NMR spectrum will show a series of signals corresponding to the 18 carbon atoms in

the molecule. The carbon atom directly bonded to the boron atom will exhibit a broad signal

due to quadrupolar relaxation of the ¹¹B nucleus.

Expected ¹³C NMR Data (in CDCl₃):

Chemical Shift (δ, ppm) Assignment

~20 - 60
Carbons of the isopinocampheyl and 9-
BBN frameworks
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| Broad signal | Carbon attached to Boron |

¹¹B NMR Spectroscopy
¹¹B NMR is a crucial tool for characterizing organoboranes. Trialkylboranes, such as (S)-Alpine
borane, typically exhibit a single, broad resonance in the range of +83 to +93 ppm relative to a

BF₃·OEt₂ standard.[1] The broadness of the signal is due to the quadrupolar nature of the ¹¹B

nucleus.[2][3][4]

Expected ¹¹B NMR Data (in CDCl₃):

Chemical Shift (δ, ppm) Multiplicity

| ~ +85 | Broad singlet |

Infrared (IR) Spectroscopy
FT-IR spectroscopy provides information about the vibrational modes of the molecule. For (S)-
Alpine borane, the spectrum is dominated by C-H stretching and bending vibrations. The

absence of a significant B-H stretching band (typically around 2500 cm⁻¹) confirms the

formation of the trialkylborane.

Expected FT-IR Data (as a neat liquid or in solution):

Wavenumber (cm⁻¹) Assignment

2950 - 2850 C-H stretching vibrations of alkyl groups

1470 - 1450 C-H bending vibrations (scissoring)

| 1380 - 1365 | C-H bending vibrations (rocking) |

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the compound. For (S)-Alpine borane, electron ionization (EI) would likely lead to extensive

fragmentation.
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Expected Mass Spectrometry Data:

m/z Assignment

258 Molecular ion (M⁺)

| Various fragments | Loss of alkyl groups from the parent molecule |

Experimental Protocols
NMR Sample Preparation (Air-Sensitive Protocol)

Glovebox Preparation: All manipulations should be performed in a glovebox under an inert

atmosphere (e.g., argon or nitrogen).

Sample Transfer: Using a clean, dry syringe, transfer approximately 20-30 mg of (S)-Alpine
borane into a clean, dry vial.

Solvent Addition: Add approximately 0.6 mL of a dry, deuterated solvent (e.g., CDCl₃, C₆D₆)

to the vial and gently swirl to dissolve the sample.

NMR Tube Filling: Filter the solution through a small plug of glass wool in a Pasteur pipette

directly into a clean, dry 5 mm NMR tube. For ¹¹B NMR, it is advisable to use a quartz NMR

tube to avoid background signals from borosilicate glass.[2][3]

Sealing: Securely cap the NMR tube. For long-term storage or transport, the tube can be

sealed with a torch or a specialized J. Young valve.

Analysis: Acquire the NMR spectra promptly.

FT-IR Spectroscopy (Air-Sensitive Protocol)
Glovebox Preparation: Prepare the sample in a glovebox.

Sample Application: For a neat liquid sample, apply a thin film of (S)-Alpine borane between

two KBr or NaCl plates. For a solution, use a sealed liquid cell.

Background Collection: Obtain a background spectrum of the empty cell or plates.
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Sample Analysis: Acquire the spectrum of the sample.

Data Processing: The sample spectrum is ratioed against the background spectrum to obtain

the final absorbance or transmittance spectrum.

Mass Spectrometry
Sample Preparation: Prepare a dilute solution of (S)-Alpine borane in a volatile, anhydrous

organic solvent (e.g., hexane, THF) in a glovebox.

Injection: The method of introduction will depend on the instrument. For air-sensitive

compounds, direct infusion via a syringe pump into an appropriate ionization source (e.g., EI

or CI) under an inert atmosphere is recommended.

Data Acquisition: Acquire the mass spectrum over a suitable mass range (e.g., m/z 50-400).

Visualizations

Experimental Workflow for Spectroscopic Characterization of (S)-Alpine Borane
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Spectroscopic Analysis
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Caption: Workflow for the spectroscopic characterization of (S)-Alpine borane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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